N-cyclopentyl-5-(4-fluorophenyl)-3-isoxazolecarboxamide

• IUPAC Name: N-cyclopentyl-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H15FN2O2/c16-11-7-5-10(6-8-11)14-9-13(18-20-14)15(19)17-12-3-1-2-4-12/h5-9,12H,1-4H2,(H,17,19)
• InChI Key: CXPGIBUNOFAQOI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)

Description

WAY-328127 is a chemical compound known for its inhibitory effect on the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This enzyme plays a crucial role in the metabolism of glucocorticoids, and its inhibition has potential therapeutic applications in metabolic disorders such as type 2 diabetes and metabolic syndrome .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-328127 involves several steps, starting from commercially available starting materialsThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of WAY-328127 follows similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and environmental considerations. This includes the use of scalable reaction vessels, automated systems for monitoring and controlling reaction parameters, and purification techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

WAY-328127 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, pH levels, and solvents to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in the formation of new functionalized derivatives .

Scientific Research Applications

WAY-328127 has a wide range of scientific research applications:

Chemistry: Used as a tool compound to study enzyme inhibition and metabolic pathways.

Biology: Investigated for its effects on cellular processes and metabolic regulation.

Medicine: Explored for its potential therapeutic applications in treating metabolic disorders such as type 2 diabetes and metabolic syndrome.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in quality control.

Mechanism of Action

WAY-328127 exerts its effects by inhibiting the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This enzyme is involved in the conversion of inactive cortisone to active cortisol. By inhibiting 11β-HSD1, WAY-328127 reduces the levels of active cortisol, thereby modulating metabolic processes and potentially improving conditions such as hyperglycemia and dyslipidemia .

Comparison with Similar Compounds

Similar Compounds

Carbenoxolone: Another inhibitor of 11β-HSD1, but with a different chemical structure.

PF-915275: A selective inhibitor of 11β-HSD1 with similar therapeutic potential.

Uniqueness

WAY-328127 is unique due to its specific chemical structure, which allows for selective inhibition of 11β-HSD1 in adipose tissue. This selectivity is advantageous for targeting metabolic disorders without affecting other tissues .